Cas no 2172084-49-8 (2-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}acetic acid)

• Product Name: 2-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}acetic acid
• CAS No: 2172084-49-8
• MF: C₂₆H₂₃FN₂O₅
• MW: 462.469630479813
• CID: 5783477
• PubChem ID: 165553610
• Update Time: 2025-06-09

2-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1480308
• 2172084-49-8
• 2-{N-ethyl-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorophenyl]formamido}acetic acid
• 2-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}acetic acid

• Inchi： 1S/C26H23FN2O5/c1-2-29(14-23(30)31)25(32)20-12-7-13-22(24(20)27)28-26(33)34-15-21-18-10-5-3-8-16(18)17-9-4-6-11-19(17)21/h3-13,21H,2,14-15H2,1H3,(H,28,33)(H,30,31)
• InChI Key： BHTCYBMXRZGNPI-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(N(CC(=O)O)CC)=O

Computed Properties

• Exact Mass: 462.15910000g/mol
• Monoisotopic Mass: 462.15910000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}acetic acid

Introduction to 2-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}acetic Acid (CAS No. 2172084-49-8)

2-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}acetic acid (CAS No. 2172084-49-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, is characterized by its unique structural features and potential applications in drug development and bioconjugation.

The Fmoc group, or 9-fluorenylmethoxycarbonyl, is a widely used protecting group in peptide synthesis due to its ease of removal under mild conditions. The presence of this group in the compound ensures that the amino functionality remains protected during synthetic manipulations, allowing for precise control over the reactivity and selectivity of the molecule. The fluorine atom at the 2-position of the phenyl ring adds an additional layer of complexity and can influence the compound's physicochemical properties, such as solubility and stability.

Recent studies have highlighted the potential of 2-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}acetic acid in various therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits promising activity as a prodrug for targeted drug delivery systems. The Fmoc group can be selectively cleaved by specific enzymes or chemical agents, releasing the active drug moiety at the desired site of action.

In addition to its role as a prodrug, this compound has also been explored for its use in bioconjugation reactions. Bioconjugation involves the covalent attachment of biomolecules to other molecules, such as drugs, polymers, or nanoparticles, to enhance their therapeutic efficacy or diagnostic utility. The presence of the carboxylic acid group in the molecule makes it an excellent candidate for conjugation reactions using standard coupling agents like EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and NHS (N-Hydroxysuccinimide).

The structural complexity of 2-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}acetic acid also makes it a valuable tool for studying protein-protein interactions and other biological processes. Researchers have utilized this compound to develop novel inhibitors and probes for various biological targets, including enzymes and receptors involved in disease pathways.

From a synthetic perspective, the preparation of 2-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}acetic acid involves multiple steps, including the protection of amino groups, introduction of fluorine atoms, and final functionalization to form the carboxylic acid moiety. Advanced synthetic techniques and catalysts have been employed to optimize these processes, ensuring high yields and purity levels.

The physicochemical properties of this compound have been extensively characterized using various analytical techniques such as NMR (Nuclear Magnetic Resonance) spectroscopy, MS (Mass Spectrometry), and HPLC (High Performance Liquid Chromatography). These studies have provided detailed insights into the molecular structure and behavior of the compound in different environments.

In conclusion, 2-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}acetic acid (CAS No. 2172084-49-8) is a versatile and promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an attractive candidate for developing new therapeutic agents and bioconjugation strategies. Ongoing research continues to explore its full potential in various biomedical contexts.